Cas no 59759-00-1 ( )

• Product Name: &nbsp
• CAS No: 59759-00-1
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 950645
• PubChem ID: 295191
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylphenyl)-3-methylurea
• 3-(2,6-dimethylphenyl)-1-methyl-urea
• AC1L6NLG
• AC1Q40OV
• CTK1H2712
• NSC164351
• NSC-164351
• 1-METHYL-3-(2,6-XYLYL)UREA
• 59759-00-1
• DTXSID90304140
• AKOS024335869
• SCHEMBL21056124
•  

• Inchi： 1S/C10H14N2O/c1-7-5-4-6-8(2)9(7)12-10(13)11-3/h4-6H,1-3H3,(H2,11,12,13)
• InChI Key： CNLRIEZQTWVNRJ-UHFFFAOYSA-N
• SMILES： O=C(NC)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 178.11072
• Monoisotopic Mass: 178.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.087
• Boiling Point: 256.9°C at 760 mmHg
• Flash Point: 98.2°C
• Refractive Index: 1.57
• PSA: 41.13